Cas no 2044835-77-8 (5H,6H,8H-imidazo2,1-c1,4oxazine-2-carboxylic acid hydrochloride)

• Product Name: 5H,6H,8H-imidazo2,1-c1,4oxazine-2-carboxylic acid hydrochloride
• CAS No: 2044835-77-8
• MF: C₇H₉ClN₂O₃
• MW: 204.61096072197
• MDL: MFCD30487892
• CID: 4634613
• PubChem ID: 126796963
• Update Time: 2025-07-16

5H,6H,8H-imidazo2,1-c1,4oxazine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride
• 5H,6H,8H-imidazo2,1-c1,4oxazine-2-carboxylic acid hydrochloride

• MDL： MFCD30487892
• Inchi： 1S/C7H8N2O3.ClH/c10-7(11)5-3-9-1-2-12-4-6(9)8-5;/h3H,1-2,4H2,(H,10,11);1H
• InChI Key： HKYHYCQZGGPFMI-UHFFFAOYSA-N
• SMILES： C(C1=CN2CCOCC2=N1)(=O)O.Cl

Additional information on 5H,6H,8H-imidazo2,1-c1,4oxazine-2-carboxylic acid hydrochloride

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride (CAS No. 2044835-77-8): An Emerging Compound in Medicinal Chemistry

5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride (CAS No. 2044835-77-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazooxazines, which are known for their diverse biological activities and pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a promising candidate for various pharmaceutical formulations.

The imidazo[2,1-c][1,4]oxazine core of this compound is characterized by a fused heterocyclic system consisting of an imidazole ring and an oxazine ring. This structural arrangement confers the molecule with high chemical stability and the ability to interact with a wide range of biological targets. Recent studies have highlighted the potential of imidazooxazines in modulating various physiological processes, including neurotransmission, inflammation, and cell signaling pathways.

In the context of neurotransmission, 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride has shown promising results in preclinical studies. Research published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression and anxiety disorders due to their ability to increase serotonin levels in the brain. The selective nature of this compound may offer improved efficacy and reduced side effects compared to existing SSRIs.

Furthermore, 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride has been investigated for its anti-inflammatory properties. A study published in *Inflammation Research* (2023) reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be a valuable therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The carboxylic acid functional group present in 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride plays a crucial role in its pharmacological activity. This group can form hydrogen bonds with target proteins and enzymes, enhancing the compound's binding affinity and selectivity. Additionally, the carboxylic acid moiety can be modified through esterification or amidation to create prodrugs with improved pharmacokinetic properties.

In terms of pharmacokinetics, preliminary data indicate that 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride exhibits favorable absorption and distribution profiles. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound's metabolic stability is also noteworthy, with minimal degradation observed in liver microsomes. These properties make it a suitable candidate for oral administration in clinical settings.

The safety profile of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride has been evaluated in preclinical toxicity studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

Recent advancements in computational chemistry have also contributed to our understanding of 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride. Molecular docking studies have provided insights into its binding interactions with key biological targets such as serotonin transporters and cytokine receptors. These computational models can guide future drug design efforts by identifying key structural features responsible for its biological activity.

In conclusion, 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylic acid hydrochloride (CAS No. 2044835-77-8) represents a promising lead compound in medicinal chemistry with potential applications in treating neurological disorders and inflammatory diseases. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development and clinical evaluation.